Cas no 1155538-86-5 (3-[(1,1-dioxo-1λ?-thiomorpholin-4-yl)methyl]benzoic acid)

• Product Name: 3-[(1,1-dioxo-1λ?-thiomorpholin-4-yl)methyl]benzoic acid
• CAS No: 1155538-86-5
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 5073375
• Update Time: 2023-11-20

3-[(1,1-dioxo-1λ?-thiomorpholin-4-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzoic acid
• 3-[(1,1-dioxo-1,4-thiazinan-4-yl)methyl]benzoic acid
• Z969559618
• 3-[(1,1-dioxo-1λ?-thiomorpholin-4-yl)methyl]benzoic acid

• Inchi： 1S/C12H15NO4S/c14-12(15)11-3-1-2-10(8-11)9-13-4-6-18(16,17)7-5-13/h1-3,8H,4-7,9H2,(H,14,15)
• InChI Key： LOOKADNKGOCWJW-UHFFFAOYSA-N
• SMILES： S1(CCN(CC2C=CC=C(C(=O)O)C=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: -1.8
• Topological Polar Surface Area: 83.1